Cas no 28777-70-0 (Phenol,(1,1-dimethylethyl)-, 1,1',1''-phosphate)
28777-70-0 structure
Product Name:Phenol,(1,1-dimethylethyl)-, 1,1',1''-phosphate
CAS No:28777-70-0
MF:C30H39O4P
MW:494.602030038834
CID:271393
PubChem ID:3034371
Update Time:2025-04-19
Phenol,(1,1-dimethylethyl)-, 1,1',1''-phosphate Chemical and Physical Properties
Names and Identifiers
-
- Phenol,(1,1-dimethylethyl)-, 1,1',1''-phosphate
- tris(2-tert-butylphenyl) phosphate
- AC1MHXEK
- EINECS 249-209-0
- Mil-H-19457C
- NSC 68205
- Phenol, (1,1-dimethylethyl)-, phosphate (3:1)
- Phosphoric acid, tris(tert-butylphenyl) ester
- SureCN190944
- Tri(tert-butylphenyl) phosphate
- Tris(tert-butylphenyl) phosphate
- Phenol, (1,1-dimethylethyl)-, phosphate
- SCHEMBL190944
- DTXSID801036414
- 28777-70-0
- 261948-87-2
- Tris(2-(tert-butyl)phenyl) phosphate
- NS00047503
- FT-0699686
- tri(t-butylphenyl) phosphate
-
- Inchi: 1S/C30H39O4P/c1-28(2,3)22-16-10-13-19-25(22)32-35(31,33-26-20-14-11-17-23(26)29(4,5)6)34-27-21-15-12-18-24(27)30(7,8)9/h10-21H,1-9H3
- InChI Key: SPUXJWDKFVXXBI-UHFFFAOYSA-N
- SMILES: P(=O)(OC1C=CC=CC=1C(C)(C)C)(OC1C=CC=CC=1C(C)(C)C)OC1C=CC=CC=1C(C)(C)C
Computed Properties
- Exact Mass: 494.25877
- Monoisotopic Mass: 494.25859672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
- LogP: 9.22400
Phenol,(1,1-dimethylethyl)-, 1,1',1''-phosphate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
28777-70-0 (Phenol,(1,1-dimethylethyl)-, 1,1',1''-phosphate) Related Products
- 56803-37-3(tert-Butylphenyl diphenyl phosphate)
- 28108-99-8(Diphenyl Isopropylphenyl PhosphatePlease see I872875)
- 64532-95-2(Tris(2-isopropylphenyl) Phosphate)
- 64532-94-1(2-Isopropylphenyl Diphenyl Phosphate)
- 68937-41-7(Isopropylated Phenol, Phosphate (Mixture))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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